Cas no 1805370-95-9 (5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine
• CAS No: 1805370-95-9
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4809815
• Update Time: 2025-05-19

5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-4(8)2-5(9)6(12-3)7(10)11/h2,7H,1H3
• InChI Key： IISZTHMYFOSCJJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine

Professional Introduction to 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine (CAS No. 1805370-95-9)

5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine, with the CAS number 1805370-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of bromine, difluoromethyl, and fluoro substituents, make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The< strong>naming convention of this compound follows the IUPAC rules for organic chemistry, ensuring clarity and precision in its identification. The prefix "5-Bromo" indicates the presence of a bromine atom at the fifth position of the pyridine ring, while "2-(difluoromethyl)" denotes a methyl group substituted with two fluorine atoms at the second position. The "3-fluoro" and "6-methyl" labels further specify the positions of fluorine and methyl groups on the ring, respectively. This systematic naming helps researchers quickly understand the molecular structure and potential reactivity of the compound.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic effects. Pyridine derivatives, in particular, have shown promise in various pharmacological applications. The< strong>structural motifs present in 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine make it an attractive scaffold for designing new drugs targeting different biological pathways. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the electron-withdrawing nature of the difluoromethyl group can enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The< strong>substituent pattern allows for diverse modifications, enabling chemists to explore various structural analogs. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Moreover, the presence of multiple reactive sites makes this compound a valuable building block for constructing more complex molecules with enhanced biological activity.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. The introduction of fluorine atoms into aromatic rings can significantly alter their electronic properties and interactions with biological targets. In particular, fluoro-substituted pyridines have been shown to improve drug efficacy by enhancing binding affinity and reducing metabolic degradation. The< strong>fluorinated derivatives of 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine are being explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

The< strong>difluoromethyl group is another key feature that contributes to the unique properties of this compound. This substituent is known to increase metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. Additionally, it can enhance lipophilicity, which is often crucial for achieving optimal drug delivery and membrane permeability. These characteristics make 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine a promising candidate for developing next-generation pharmaceuticals.

In academic research, this compound has been utilized as a key intermediate in synthesizing various biologically active molecules. For example, researchers have employed it in constructing novel pyridine-based ligands for metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in catalysis, gas storage, and separation technologies. The< strong>synthetic utility of this compound underscores its importance not only in drug development but also in materials science.

The pharmaceutical industry has also shown interest in exploring derivatives of 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine for their potential therapeutic benefits. Preclinical studies have demonstrated that certain analogs exhibit inhibitory activity against specific enzymes and receptors involved in diseases such as cancer and inflammation. The< strong>molecular diversity offered by this scaffold allows for rational drug design targeting complex disease mechanisms.

The agrochemical sector has also benefited from the use of pyridine derivatives like 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine. These compounds have been incorporated into novel pesticides and herbicides due to their ability to interact selectively with biological targets in pests while minimizing environmental impact. The< strong>agrochemical applications highlight the broad utility of this class of compounds beyond traditional pharmaceuticals.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-fluoro-6-methylpyridine (CAS No.< strong>1805370-95-9) is a versatile and highly functionalized organic molecule with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for further development into new drugs targeting various diseases. Additionally, its< strong>synthetic versatility allows chemists to explore diverse chemical space, leading to innovative solutions in both medicinal chemistry and materials science.